Cas no 3688-08-2 (Ethane,1,2-diisothiocyanato-)

• Product Name: Ethane,1,2-diisothiocyanato-
• CAS No: 3688-08-2
• MF: C₄H₄N₂S₂
• MW: 144.217957496643
• CID: 306398
• PubChem ID: 19388
• Update Time: 2025-04-19

Ethane,1,2-diisothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Ethane,1,2-diisothiocyanato-
• Ethylenebis(isothiocyanate)
• Dimethylene diisothiocyanate
• Senfol [German]
• ISOTHIOCYANIC ACID, ETHYLENE ESTER
• 1,2-Diisothiocyanatoethane
• DTXSID20190356
• EBIS
• Ethylene diisothiocyanate
• Ethylene-bis-thiurammono-sulfide
• ethylene-bis-isothiocyanate
• Aethylen-bis-thiurammonosulfid
• AKOS006273890
• SCHEMBL483904
• Aethylsenfoel
• 4-04-00-01233 (Beilstein Handbook Reference)
• Senfol
• BRN 1748799
• AETM [German]
• AETM
• Ethane, 1,2-diisothiocyanato-
• 3688-08-2
• Ethylenebisisothiocyanate sulfide
• Aethylen-bis-thiurammonosulfid [German]
• Aethylsenfoel [German]
• Ethylenebisisothiocyanate

• Inchi： 1S/C4H4N2S2/c7-3-5-1-2-6-4-8/h1-2H2
• InChI Key： KVUYSIIZYQUVMT-UHFFFAOYSA-N
• SMILES： S=C=NCCN=C=S

Computed Properties

• Exact Mass: 143.98172
• Monoisotopic Mass: 143.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.391 (estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 24.72